Cas no 2172137-25-4 (methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2172137-25-4
• MF: C₁₀H₈BrN₃O₂S
• MW: 314.15841960907
• CID: 6012070
• PubChem ID: 165528606
• Update Time: 2025-06-12

methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate
• 2172137-25-4
• EN300-1458221

• Inchi： 1S/C10H8BrN3O2S/c1-5-3-4-6(14-13-5)8-7(9(15)16-2)12-10(11)17-8/h3-4H,1-2H3
• InChI Key： XUTDCVLPSAFPJL-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=C(C2=CC=C(C)N=N2)S1

Computed Properties

• Exact Mass: 312.95206g/mol
• Monoisotopic Mass: 312.95206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.2Ų

Additional information on methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate

Methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate (CAS No. 2172137-25-4): A Comprehensive Overview

Methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate, identified by its CAS number 2172137-25-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound features a complex molecular structure that has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both bromine and methylpyridazine substituents makes it a versatile intermediate for various chemical modifications, enabling researchers to explore diverse pharmacological properties.

The compound's structure consists of a thiazole core, which is a well-known scaffold in medicinal chemistry due to its biological activity. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 1,3-thiazole moiety is known to enhance the bioavailability and metabolic stability of drug molecules, making it an attractive component in the design of novel therapeutic agents.

One of the most compelling aspects of Methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate is its potential as a building block for more complex molecules. The bromine atom at the 2-position provides a reactive site for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). Similarly, the methylpyridazine group offers opportunities for additional modifications, allowing chemists to fine-tune the electronic and steric properties of the molecule.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The 6-methylpyridazin-3-yl substituent, in particular, has shown promise in modulating enzyme activity and receptor binding. Pyridazine derivatives are known for their role in inhibiting kinases and other enzymes involved in cancer pathways. By incorporating this moiety into Methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate, researchers can leverage these interactions to develop targeted therapies.

The pharmaceutical industry has been increasingly interested in thiazole-based compounds due to their favorable pharmacokinetic profiles. The combination of thiazole and pyridazine moieties in this compound suggests potential applications in treating a wide range of diseases, including neurodegenerative disorders and infectious diseases. For instance, studies have demonstrated that thiazole derivatives can interact with bacterial enzymes, disrupting essential metabolic pathways and leading to antibacterial effects.

In addition to its pharmaceutical applications, Methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate finds utility in synthetic chemistry as a precursor for more complex molecules. Its versatile structure allows for the exploration of novel synthetic pathways and the development of new methodologies for constructing heterocyclic frameworks. This compound serves as a valuable tool for chemists seeking to push the boundaries of molecular design and synthesis.

The synthesis of Methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by bromination and esterification steps. The use of advanced catalytic systems has improved the efficiency of these processes, making it feasible to produce large quantities of the compound for research purposes.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in cancer progression. By designing molecules that specifically target kinase activity, researchers can develop therapies that disrupt abnormal cell growth. The structural features of Methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate make it an ideal candidate for such applications.

The growing interest in personalized medicine has also driven research into novel molecular entities like Methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate. The ability to modify its structure allows for the creation of tailored compounds that can be optimized for specific patient populations. This approach aligns with the broader trend towards developing precision therapies that address individual genetic and molecular profiles.

In conclusion, Methyl 2-bromo-5-(6-methylpyridazin-3-yl)-1,3-thiazole-4-carboxylate (CAS No. 2172137-25-4) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features offer opportunities for developing new drugs targeting various diseases, while also serving as a valuable intermediate in synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in both academic and industrial settings.